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RY785 RY785 RY785 is a selective inhibitor of Kv2.1 voltage-gated potassium channels (IC50 = 0.05 µM) that does not affect Cav2 calcium channels. It displays over 100-fold selectivity for Kv2.1 over Cav1.2 (IC50 = 17 µM).
Brand Name: Vulcanchem
CAS No.: 1393748-80-5
VCID: VC0162559
InChI: InChI=1S/C21H20N4O2S/c1-13(8-14-4-3-5-16(9-14)27-2)21(26)23-15-6-7-17-18(10-15)25-20(24-17)19-11-28-12-22-19/h3-7,9-13H,8H2,1-2H3,(H,23,26)(H,24,25)
SMILES: CC(CC1=CC(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)N=C(N3)C4=CSC=N4
Molecular Formula: C21H20N4O2S
Molecular Weight: 392.5

RY785

CAS No.: 1393748-80-5

Reference Standards

VCID: VC0162559

Molecular Formula: C21H20N4O2S

Molecular Weight: 392.5

RY785 - 1393748-80-5

CAS No. 1393748-80-5
Product Name RY785
Molecular Formula C21H20N4O2S
Molecular Weight 392.5
IUPAC Name 3-(3-methoxyphenyl)-2-methyl-N-[2-(1,3-thiazol-4-yl)-3H-benzimidazol-5-yl]propanamide
Standard InChI InChI=1S/C21H20N4O2S/c1-13(8-14-4-3-5-16(9-14)27-2)21(26)23-15-6-7-17-18(10-15)25-20(24-17)19-11-28-12-22-19/h3-7,9-13H,8H2,1-2H3,(H,23,26)(H,24,25)
Standard InChIKey BRHVBJUDTWQELF-UHFFFAOYSA-N
SMILES CC(CC1=CC(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)N=C(N3)C4=CSC=N4
Description RY785 is a selective inhibitor of Kv2.1 voltage-gated potassium channels (IC50 = 0.05 µM) that does not affect Cav2 calcium channels. It displays over 100-fold selectivity for Kv2.1 over Cav1.2 (IC50 = 17 µM).
Synonyms 3-methoxy-α-methyl-N-[2-(4-thiazolyl)-1H-benzimidazol-6-yl]-benzenepropanamide
Reference 1.Herrington, J.,Solly, K.,Ratliff, K.S., et al. Identification of novel and selective Kv2 channel inhibitors. Mol. Pharmacol. 80(6), 959-964 (2011).
PubChem Compound 74891293
Last Modified Nov 11 2021
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